Cas no 856770-74-6 (Benzoic acid, 4-(1,1-dimethylethyl)-3-hydroxy-, methyl ester)

• Product name: Benzoic acid, 4-(1,1-dimethylethyl)-3-hydroxy-, methyl ester
• CAS No: 856770-74-6
• MF: C₁₂H₁₆O₃
• MW: 208.25364
• CID: 1840838
• PubChem ID: 23345341

Benzoic acid, 4-(1,1-dimethylethyl)-3-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1,1-dimethylethyl)-3-hydroxy-, methyl ester
• 856770-74-6
• 4-tert-Butyl-3-hydroxy-benzoic acid methyl ester
• SQVUVXFNQLNJDO-UHFFFAOYSA-N
• DB-106981
• SCHEMBL3372362

• Inchi： InChI=1S/C12H16O3/c1-12(2,3)9-6-5-8(7-10(9)13)11(14)15-4/h5-7,13H,1-4H3
• InChI Key： SQVUVXFNQLNJDO-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=C(C=C(C=C1)C(=O)OC)O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų